Cas no 1613-46-3 (Butane, 1-(propylthio)-)

• Product Name: Butane, 1-(propylthio)-
• CAS No: 1613-46-3
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 200752
• PubChem ID: 294861
• Update Time: 2025-04-19

Butane, 1-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-(propylthio)-
• 1-propylsulfanylbutane
• N-BUTYL N-PROPYL SULFIDE
• N-BUTYL N-PROPYL SULPHIDE
• 1-propylsulfanyl-butane
• 4-Thiaoctane
• butyl-propyl sulfide
• butyl-propyl-sulfane
• Butyl-propyl-sulfid
• Propyl butyl sulfide
• Sulfide,butyl propyl
• NSC163955
• Sulfide, butyl propyl
• AKOS024429095
• 4-Thia-octan
• EU0Z2TZ9Q0
• butyl(propyl)sulfane
• 1-(Propylsulfanyl)butane
• 1-(Propylthio)butane
• UNII-EU0Z2TZ9Q0
• NSC 163955
• NSC-163955
• DTXSID30304028
• ZBRWJPVULTZZCE-UHFFFAOYSA-N
• Butyl propyl sulfide
• SCHEMBL383816
• 1613-46-3
• FT-0633707
• 1-(Propylsulfanyl)butane #

• Inchi： 1S/C7H16S/c1-3-5-7-8-6-4-2/h3-7H2,1-2H3
• InChI Key： ZBRWJPVULTZZCE-UHFFFAOYSA-N
• SMILES： S(CCC)CCCC

Computed Properties

• Exact Mass: 132.09700
• Monoisotopic Mass: 132.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 25.3A^2

Experimental Properties

• Density: 0.8390
• Melting Point: -66.8°C (estimate)
• Boiling Point: 157.85°C
• Flash Point: 52.8 °C
• Refractive Index: 1.4317 (estimate)
• PSA: 25.30000
• LogP: 2.92970

Butane, 1-(propylthio)- Security Information

• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers